Benzofuran-5-yl-difluoroacetic acid ethyl ester

• IUPAC Name: ethyl 2-(1-benzofuran-5-yl)-2,2-difluoroacetate
• InChI: InChI=1S/C12H10F2O3/c1-2-16-11(15)12(13,14)9-3-4-10-8(7-9)5-6-17-10/h3-7H,2H2,1H3
• InChI Key: KTQLNOCUQDLAFP-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C1=CC2=C(C=C1)OC=C2)(F)F
• Molecular Formula: C12H10F2O3
• Molecular Weight: 240.20 g/mol

Description

Benzofuran-5-yl-difluoroacetic acid ethyl ester is a compound with the molecular formula C12H10F2O3 and a molecular weight of 240.2 g/mol. Benzofuran compounds are ubiquitous in nature and have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities. They are widely distributed in higher plants such as Asteraceae, Rutaceae, Liliaceae, and Cyperaceae.

Synthesis Analysis

Benzofuran compounds have been synthesized using various methods. For instance, a complex benzofuran derivative is constructed by a unique free radical cyclization cascade, which is an excellent method for the synthesis of a series of difficult-to-prepare polycyclic benzofuran compounds. Another benzofuran ring is constructed by proton quantum tunneling, which has fewer side reactions and high yield, making it conducive to the construction of complex benzofuran ring systems.

Molecular Structure Analysis

Benzofuran and its derivatives are found to be suitable structures, existing widely in natural products and unnatural compounds with a wide range of biological and pharmacological applications. The unique structural features of benzofuran and its wide array of biological activities make it a privileged structure in the field of drug discovery.

Chemical Reactions Analysis

Benzofuran compounds have been utilized in various chemical reactions due to their versatility and unique physicochemical properties. They have become an important basis for medicinal chemistry.

Mechanism of Action

Target of Action

Benzofuran-5-yl-difluoroacetic acid ethyl ester is a derivative of benzofuran, a class of compounds that are ubiquitous in nature It’s known that most benzofuran compounds have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities .

Mode of Action

Benzofuran derivatives have been shown to exhibit significant cell growth inhibitory effects . This suggests that these compounds may interact with cellular targets to inhibit cell proliferation, which is a common mechanism of action for anti-tumor agents.

Biochemical Pathways

Benzofuran derivatives are known to exhibit a broad range of biological activities, suggesting that they may interact with multiple biochemical pathways .

Pharmacokinetics

The broad range of clinical uses of benzofuran derivatives indicates that these compounds likely have favorable pharmacokinetic properties .

Result of Action

Benzofuran derivatives have been shown to exhibit significant cell growth inhibitory effects . This suggests that these compounds may induce cell cycle arrest or apoptosis, which are common cellular responses to anti-tumor agents.

Action Environment

The wide distribution of benzofuran compounds in higher plants such as asteraceae, rutaceae, liliaceae, and cyperaceae suggests that these compounds are likely stable under a variety of environmental conditions .

Future Directions

Benzofuran compounds have attracted more and more attention of chemical and pharmaceutical researchers worldwide, making these substances potential natural drug lead compounds. They have potential applications in many aspects, and there is an urgent need to develop new therapeutic agents. This suggests that there is a promising future for the research and development of Benzofuran-5-yl-difluoroacetic acid ethyl ester and similar compounds.